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Compound of Interest

Compound Name: 4-(Bromomethyl)furan-2(5H)-one

Cat. No.: B1269106 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a systematic overview of the International Union of Pure

and Applied Chemistry (IUPAC) nomenclature for substituted furan-2(5H)-ones. A clear

understanding of these naming conventions is paramount for unambiguous communication in

research, development, and regulatory contexts. This document will detail the fundamental

principles, including the numbering of the heterocyclic ring, the priority of functional groups, and

the correct designation of substituents and stereochemistry.

The Furan-2(5H)-one Core: Structure and
Numbering
The parent compound, furan-2(5H)-one, is a five-membered heterocyclic lactone. Its structure

consists of a furan ring containing a ketone group at the second position and a saturated

carbon at the fifth position. The IUPAC-preferred name clearly defines this structure.

The numbering of the furan-2(5H)-one ring is fundamental to correctly locating substituents.

According to IUPAC rules for heterocyclic compounds, the heteroatom (oxygen in this case) is

assigned position 1. The numbering then proceeds around the ring to give the carbonyl group

the lowest possible locant, which is position 2.
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Furan-2(5H)-one Structure and Numbering

2

3 4

5

1

compound_structure

Click to download full resolution via product page

Caption: IUPAC numbering of the furan-2(5H)-one ring.

The "(5H)" in the name indicates that position 5 bears a hydrogen atom in the parent structure,

signifying its saturation. This is crucial for distinguishing it from its aromatic counterpart, furan.

General Principles for Naming Substituted Furan-
2(5H)-ones
The systematic naming of a substituted furan-2(5H)-one follows a set of prioritized rules. The

lactone functionality is considered part of the parent heterocycle and is not named as a

substituent.
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Identify the furan-2(5H)-one core

Identify all substituents on the ring

Determine the principal functional group (lactone core has priority)

Number the ring starting from the oxygen atom (position 1)

Name each substituent as a prefix

Assign locants (numbers) to each substituent

Alphabetize the substituent prefixes

Assemble the full name: (Stereochemistry)-(Prefixes)-(Parent Name)

Final IUPAC Name
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To cite this document: BenchChem. [A Comprehensive Guide to the IUPAC Nomenclature of
Substituted Furan-2(5H)-ones]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1269106#iupac-nomenclature-for-substituted-furan-
2-5h-ones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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